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Compound of Interest

Compound Name: BMS-986141

Cat. No.: B8257941 Get Quote

Essential Safety and Handling Guide for BMS-
986141
For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling and disposal

of BMS-986141, a potent and selective PAR4 antagonist intended for research use only. Given

the absence of a publicly available Safety Data Sheet (SDS), a conservative approach, treating

BMS-986141 as a potent pharmaceutical compound, is strongly advised to ensure personnel

safety and minimize exposure.

Physicochemical Properties
A summary of the known quantitative data for BMS-986141 is presented below. This

information is critical for understanding the compound's behavior and for performing accurate

experimental calculations.
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Property Value

Chemical Formula C₂₇H₂₃N₅O₅S₂

Molecular Weight 561.63 g/mol

Appearance Solid (assumed)

Storage Temperature

Dry, dark, and at 0 - 4°C for short term (days to

weeks) or -20°C for long term (months to years).

[1]

Personal Protective Equipment (PPE)
A risk assessment should be conducted for all procedures involving BMS-986141 to determine

the appropriate level of personal protective equipment. The following table outlines

recommended PPE for various laboratory activities.

Activity Recommended PPE Rationale

Weighing and Dispensing (as a

powder)

- Full-face powered air-

purifying respirator (PAPR) or

a certified N95 respirator with

safety glasses- Disposable lab

coat with tight cuffs- Double

nitrile gloves- Disposable

sleeves

High risk of aerosolization and

inhalation. Potent compounds

can have significant

physiological effects even at

low doses.

Solution Preparation

- Chemical fume hood or other

ventilated enclosure- Lab coat-

Safety glasses with side

shields or chemical splash

goggles- Nitrile gloves

Reduced risk of aerosolization

compared to handling

powders, but potential for

splashes and spills remains.

General Handling
- Lab coat- Safety glasses-

Nitrile gloves

Standard laboratory practice to

prevent incidental contact.
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Operational Plan: Step-by-Step Handling
Procedures
Adherence to a strict operational plan is essential to minimize the risk of exposure and

contamination when working with BMS-986141.

1. Pre-Experiment Preparation:

Consult Safety Information: In the absence of a specific SDS, review general safety
guidelines for handling potent pharmaceutical compounds.
Designated Area: Designate a specific area for handling BMS-986141, preferably within a
chemical fume hood or other containment device.
Assemble Materials: Gather all necessary equipment, including PPE, spill kit, and waste
disposal containers, before commencing work.

2. Handling the Compound:

Weighing: If handling the solid form, weigh the compound in a ventilated balance enclosure
or a chemical fume hood to prevent inhalation of airborne particles.
Dissolving: When preparing solutions, add the solvent to the solid compound slowly to avoid
splashing.
Avoid Contamination: Use dedicated spatulas and glassware. Do not generate dust.

3. Post-Experiment Procedures:

Decontamination: Thoroughly clean all surfaces and equipment that have come into contact
with BMS-986141 using an appropriate solvent (e.g., 70% ethanol), followed by a detergent
solution.
PPE Removal: Remove PPE in the correct order to avoid cross-contamination. Dispose of
single-use PPE in the designated waste stream.

Disposal Plan
Proper disposal of BMS-986141 and associated waste is critical to prevent environmental

contamination and ensure regulatory compliance.
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Waste Type Disposal Procedure

Unused BMS-986141 (Solid)

- Treat as a potent pharmaceutical compound.-

Dispose of through a certified hazardous waste

management service.- Do not dispose of in

regular laboratory trash or down the drain.

Contaminated Labware (e.g., vials, pipette tips)

- Collect in a designated, clearly labeled,

puncture-resistant container.- Dispose of as

hazardous chemical waste.

Contaminated PPE (e.g., gloves, disposable lab

coats)

- Collect in a sealed, labeled bag.- Dispose of as

hazardous chemical waste.

Empty Stock Containers

- Triple rinse the container with a suitable

solvent.- Collect the first rinse as hazardous

waste.- Deface the label before disposing of the

rinsed container in accordance with institutional

policies for non-hazardous waste.

Emergency Spill Response
In the event of a spill, immediate and appropriate action is necessary to contain the material

and protect personnel.
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Immediate Actions

Don Appropriate PPE

Containment & Cleanup

Disposal

Alert others in the area

Evacuate the immediate area

Assess the spill size and nature

Minimum: Double gloves, lab coat, safety goggles.
For large powder spills: Add respiratory protection.

If spill is manageable

For Liquids:
Absorb with inert material (e.g., spill pads, vermiculite).

Liquid Spill

For Solids:
Carefully cover with damp paper towels to avoid raising dust.

Solid Spill

Clean the area from the outside in with a suitable solvent.

Decontaminate the area with a detergent solution.

Collect all contaminated materials in a sealed, labeled hazardous waste container.

Click to download full resolution via product page

Caption: Workflow for responding to a chemical spill of BMS-986141.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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